![molecular formula C9H8F3NO2 B3103698 (2R)-2-amino-2-[4-(trifluoromethyl)phenyl]acetic acid CAS No. 144789-73-1](/img/structure/B3103698.png)
(2R)-2-amino-2-[4-(trifluoromethyl)phenyl]acetic acid
Overview
Description
Synthesis Analysis
The synthesis of related compounds such as “4-(Trifluoromethyl)phenylacetic acid” involves diolefination mediated by mono-N-protected amino acid ligands in the presence of ethyl acrylate, Pd(OAc)2, KHCO3, and t-amyl alcohol .Molecular Structure Analysis
The molecular structure of “4-(Trifluoromethyl)phenylacetic acid” includes a benzene ring substituted with a trifluoromethyl group and an acetic acid group .Physical And Chemical Properties Analysis
The physical and chemical properties of “4-(Trifluoromethyl)phenylacetic acid” include a molecular weight of 204.146 Da, a density of 1.4±0.1 g/cm3, a boiling point of 263.1±35.0 °C at 760 mmHg, and a flash point of 112.9±25.9 °C .Scientific Research Applications
Synthesis of Antithrombotics
This compound could potentially be used in the synthesis of antithrombotics . Antithrombotics are drugs that reduce the formation of blood clots, which are crucial in the treatment of disorders like heart disease and stroke.
Lipoxygenase Inhibitors
Another potential application is in the creation of lipoxygenase inhibitors . Lipoxygenases are enzymes that are involved in the metabolism of fatty acids, and their inhibitors can be used in the treatment of inflammation and cancer.
Suzuki-Miyaura Cross-Coupling Reactions
The compound could also be used in Suzuki-Miyaura cross-coupling reactions . This is a type of chemical reaction where two organic compounds are joined together with the aid of a metal catalyst. It’s a key reaction in organic chemistry, used in research and industry to make a wide variety of products.
Preparation of Vinylic MIDA Boronates
Vinylic MIDA boronates are compounds that can be used in various chemical reactions . The compound could potentially be used in the preparation of these boronates.
Synthesis of C2-Aryl Pyrrolobenzodiazepine Antitumor Agents
Pyrrolobenzodiazepines (PBDs) are a group of compounds that have shown promise as antitumor agents . The compound could potentially be used in the synthesis of C2-aryl PBDs.
Diolefination Mediated by Mono-N-Protected Amino Acid Ligands
The compound could potentially be used in diolefination reactions mediated by mono-N-protected amino acid ligands . This is a type of chemical reaction that can be used to create certain types of organic compounds.
Mechanism of Action
Mode of Action
It’s known that the compound undergoes diolefination mediated by mono-n-protected amino acid ligands . This process involves the interaction of the compound with ethyl acrylate, Pd(OAc)2, KHCO3, and t-amyl alcohol .
Biochemical Pathways
The trifluoromethyl group plays an increasingly important role in pharmaceuticals, agrochemicals, and materials . It’s involved in the trifluoromethylation of carbon-centered radical intermediates .
Safety and Hazards
properties
IUPAC Name |
(2R)-2-amino-2-[4-(trifluoromethyl)phenyl]acetic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8F3NO2/c10-9(11,12)6-3-1-5(2-4-6)7(13)8(14)15/h1-4,7H,13H2,(H,14,15)/t7-/m1/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FANMQHUKZBBELZ-SSDOTTSWSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(C(=O)O)N)C(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC=C1[C@H](C(=O)O)N)C(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8F3NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2R)-2-amino-2-[4-(trifluoromethyl)phenyl]acetic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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